Cas no 2003835-02-5 (Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)-)

• Product Name: Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)-
• CAS No: 2003835-02-5
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5285185
• Update Time: 2025-09-28

Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)-

• Inchi： 1S/C10H17ClO/c1-12-8-4-7-10(9-11)5-2-3-6-10/h2-3H,4-9H2,1H3
• InChI Key： GGHAABAPBKSQGF-UHFFFAOYSA-N
• SMILES： C1CC(CCl)(CCCOC)CC=1

Additional information on Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)-

Comprehensive Guide to Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)- (CAS No. 2003835-02-5)

Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)- (CAS No. 2003835-02-5) is a specialized organic compound with a unique molecular structure. This compound belongs to the cyclopentene derivatives family and features a chloromethyl group and a 3-methoxypropyl substituent, making it valuable for various synthetic applications. Researchers and industries are increasingly interested in this compound due to its potential in pharmaceutical intermediates, material science, and fine chemical synthesis.

The molecular formula of Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)- is C₁₀H₁₇ClO, with a molecular weight of 188.69 g/mol. Its structure combines reactivity from the chloromethyl group and stability from the methoxypropyl chain, enabling diverse chemical transformations. This balance makes it a sought-after building block in organic synthesis, particularly for constructing complex molecules in drug discovery and agrochemical development.

One of the trending topics in chemistry is the search for sustainable synthetic routes and green chemistry alternatives. Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)- aligns with this trend, as researchers explore its use in catalyzed reactions and atom-efficient processes. Its versatility allows for modifications that reduce waste and improve yield, addressing the growing demand for environmentally friendly chemical production.

In the pharmaceutical sector, Cyclopentene derivatives are gaining attention for their role in designing bioactive molecules. The presence of the chloromethyl group in this compound offers a reactive site for further functionalization, making it useful in creating targeted therapeutics. Recent studies highlight its potential in developing anti-inflammatory agents and central nervous system (CNS) drugs, areas of high interest in modern medicine.

The compound’s applications extend to material science, where its unique structure contributes to the synthesis of advanced polymers and specialty coatings. The methoxypropyl group enhances solubility and compatibility with other materials, making it suitable for high-performance formulations. Industries are exploring its use in adhesives, sealants, and electronic materials, driven by the need for innovative solutions in technology and manufacturing.

Market trends indicate rising demand for custom chemical synthesis and tailor-made intermediates, positioning Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)- as a valuable asset. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and research applications. Quality control and regulatory compliance are critical factors, ensuring the compound’s suitability for global markets.

For researchers and industry professionals, understanding the safety data and handling protocols of Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)- is essential. While not classified as a hazardous substance, proper storage and handling are recommended to maintain stability and prevent degradation. Safety data sheets (SDS) provide detailed guidance on personal protective equipment (PPE) and laboratory best practices.

In summary, Cyclopentene, 4-(chloromethyl)-4-(3-methoxypropyl)- (CAS No. 2003835-02-5) is a versatile compound with broad applications in pharmaceuticals, material science, and specialty chemicals. Its unique structure and reactivity make it a key player in innovative research and industrial processes. As the demand for customized chemical solutions grows, this compound is poised to play a pivotal role in advancing scientific and technological developments.